Cas no 4272-77-9 (Dansyl Acid)

Dansyl Acid Properties

Names and Identifiers

• 5-(Dimethylamino)-1-naphthalenesulfonic acid
• Dansyl acid
• 5-Dimethylaminonaphthalene-1-Sulfonic Acid
• 5-(dimethylamino)naphthalene-1-sulfonic acid
• 5-Dimethylamino-1-naphthalenesulfonicacid,1-hydrate
• 1-Naphthalenesulfonic acid, 5-(dimethylamino)-
• 5-(dimethylamino)-1-naphthalenesulfonic acid(dansyl acid)
• 5-(dimethylamino)naphthalenesulfonic acid
• 5-Dimethylamino-1-naphthalenesulfonic acid
• DansylAcid
• 5-(Dimethylamino)naphthalene-1-sulphonic acid
• ARONIS24290
• B
• BBEQQKBWUHCIOU-UHFFFAOYSA-
• BBC/446
• BBEQQKBWUHCIOU-UHFFFAOYSA-N
• AS-66186
• 5-Dimethylamino-1-sulfonyl naphthalene
• SR-01000310386
• PD005845
• N10048
• Q7GT975TCW
• Q27096596
• DansylAcid-d6
• N,N-Dimethyl-1-naphthylamine-5-sulfonic acid
• MFCD00003995
• CS-0313530
• NS00031228
• EINECS 224-268-5
• 5-(DIMETHYLAMINO)-1-NAPHTHALENESULFONIC ACID
• DB07376
• InChI=1/C12H13NO3S/c1-13(2)11-7-3-6-10-9(11)5-4-8-12(10)17(14,15)16/h3-8H,1-2H3,(H,14,15,16)
• D1426
• SR-01000310386-1
• SCHEMBL133520
• 1-dimethylaminonaphthalene-5-sulfonic acid
• FT-0624415
• A872831
• AKOS005267186
• DTXSID8063383
• 4272-77-9
• STL290518
• DB-050962
• AH-034/32472033
• +Expand

• MDL： MFCD00003995
• InChIKey： BBEQQKBWUHCIOU-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO3S/c1-13(2)11-7-3-6-10-9(11)5-4-8-12(10)17(14,15)16/h3-8H,1-2H3,(H,14,15,16)
• SMILES： S(C1=C([H])C([H])=C([H])C2C(=C([H])C([H])=C([H])C=21)N(C([H])([H])[H])C([H])([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 251.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 251.061614
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 3.23330
• PSA: 65.99000
• Melting Point: 316°C(lit.)
• Color/Form: crystallization
• Solubility: Uncertain
• Density: 1.363

Dansyl Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： R36/37/38
• FLUKA BRAND F CODES：10

Dansyl Acid Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt